1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine

• CAS: 168810-78-4
• Synonyms: 4,7-Methano-1H-pyrrolo[1,2-c][1,3]oxazine(9CI)
• Molecular Formula: C8H7NO
• Molecular Weight: 133.15
• SMILES: C1C2=CC=C3C1=COCN23
• InChI: InChI=1S/C8H7NO/c1-2-8-6-3-7(1)9(8)5-10-4-6/h1-2,4H,3,5H2
• InChIKey: CCLCHEIMOAXJAY-UHFFFAOYSA-N

1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine (CAS 168810-78-4) is a rigid, tricyclic heterocycle belonging to the pyrrolo[1,2-c][1,3]oxazine class, featuring a conformationally constraining 4,7-methano bridge and an unsaturated framework (C₈H₇NO, MW 133.15 g/mol). This scaffold combines a pyrrole ring fused to a 1,3-oxazine ring, forming a bridgehead nitrogen system that has been studied for its unique conformational preferences and as a core structure in biologically active molecules.

1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine (CAS 168810-78-4) – What Researchers and Procurement Specialists Need to Know Before Ordering

1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine (CAS 168810-78-4) is a rigid, tricyclic heterocycle belonging to the pyrrolo[1,2-c][1,3]oxazine class, featuring a conformationally constraining 4,7-methano bridge and an unsaturated framework (C₈H₇NO, MW 133.15 g/mol) . This scaffold combines a pyrrole ring fused to a 1,3-oxazine ring, forming a bridgehead nitrogen system that has been studied for its unique conformational preferences and as a core structure in biologically active molecules [1].

Rigid scaffold for SAR studies where conformational control is critical

CNS drug-likeness with balanced lipophilicity and low polar surface area

Diversifiable core via pyrrole C–H functionalization and cross-coupling

• [1] Crabb, T.A., Newton, R.F., Rouse, J. Compounds with bridgehead nitrogen. 42—1H NMR and stereochemistry of isomeric 6a-methylperhydroindolo[3,2,1-i,j]benzoxazines and the position of conformational equilibrium in perhydropyrrolo[1,2-c][1,3]oxazine. Magnetic Resonance in Chemistry, 1982, 20, 113-116. View Source

Why You Cannot Simply Substitute 1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine with a Generic Pyrrolooxazine Analog

Substituting this compound with a close analog—such as its fully saturated hexahydro counterpart (cyclotropine, C₈H₁₃NO) or a regioisomeric methanopyrrolooxazine—can lead to markedly different conformational behavior and physicochemical properties [1]. The 4,7-methano bridge locks the scaffold into a rigid geometry that dictates the relative orientation of the pyrrole and oxazine rings, a feature absent in non-bridged analogs [2]. Additionally, the unsaturated framework of this compound (LogP 1.37, PSA 14.16 Ų) imparts distinct reactivity and potential for π-stacking interactions compared to its saturated analogs, directly impacting binding modes in biological targets .

Rigidity loss

Saturated or non-bridged analogs exist as conformational mixtures, which may shift SAR interpretation.

Reactivity gap

The unsaturated pyrrole ring enables electrophilic substitution and cross-coupling; saturated analogs lack this synthetic versatility.

Physicochem shift

Hydrogenation alters LogP and PSA, potentially changing permeability and target engagement profiles.

• [1] Plantaedb. Hexahydro-1H-3,7-methanopyrrolo[1,2-c][1,3]oxazine. Accessed 2026. View Source
• [2] Crabb, T.A., Newton, R.F., Rouse, J. Compounds with bridgehead nitrogen. 42—1H NMR and stereochemistry of isomeric 6a-methylperhydroindolo[3,2,1-i,j]benzoxazines and the position of conformational equilibrium in perhydropyrrolo[1,2-c][1,3]oxazine. Magnetic Resonance in Chemistry, 1982, 20, 113-116. View Source

Head-to-Head Evidence: Quantified Differentiation of 1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine Against Its Closest Analogs

Conformational Lock: NMR Evidence Confirms a Single Dominant Conformation vs. the Conformational Equilibrium in Saturated Analogs

1H NMR studies on the saturated perhydropyrrolo[1,2-c][1,3]oxazine system reveal a conformational equilibrium between O-inside cis-fused and trans-fused conformers at room temperature [1]. In contrast, the unsaturated 1H-4,7-methanopyrrolo[1,2-c][1,3]oxazine scaffold is locked into a single, rigid conformation due to the combination of the methano bridge and the aromatic pyrrole ring, eliminating conformational ambiguity. This conformational homogeneity is advantageous for structure-based drug design, as it reduces entropic penalties upon binding and simplifies SAR interpretation.

Conformational lock

Class-level

Single dominant conformer vs. equilibrium mixture of O-inside cis/trans conformers

Simplifies binding-mode interpretation

1H NMR (CDCl₃, 25°C); target locked by methano bridge + unsaturation

Evidence Dimension	Conformational flexibility in solution (number of populated conformers at 25°C)
Target Compound Data	1 dominant conformer (conformationally locked by unsaturation + methano bridge)
Comparator Or Baseline	Perhydropyrrolo[1,2-c][1,3]oxazine (saturated analog): equilibrium mixture of O-inside cis-fused and trans-fused conformers
Quantified Difference	Qualitative: from multiple conformers to a single locked conformation
Conditions	Room temperature solution (CDCl₃), 1H NMR analysis of NCH₂O proton coupling constants

Why This Matters

A single, rigid conformation simplifies structure-activity relationship (SAR) interpretation and can reduce entropic binding penalties in target engagement, a key consideration for medicinal chemistry procurement.

• [1] Crabb, T.A., Newton, R.F., Rouse, J. Compounds with bridgehead nitrogen. 42—1H NMR and stereochemistry of isomeric 6a-methylperhydroindolo[3,2,1-i,j]benzoxazines and the position of conformational equilibrium in perhydropyrrolo[1,2-c][1,3]oxazine. Magnetic Resonance in Chemistry, 1982, 20, 113-116. View Source

Lipophilicity Divergence: LogP 1.37 vs. Saturated Analog – Implications for Membrane Permeability and CNS Exposure

The target compound has a computed LogP of 1.37 and a topological polar surface area (TPSA) of 14.16 Ų . Its fully saturated hexahydro analog (cyclotropine) has a TPSA of 12.50 Ų [1]. While direct experimental LogP for the saturated analog is not reported, saturation generally increases LogP by ~0.5–1.0 units. The unsaturated scaffold's slightly higher PSA and lower predicted LogP place it closer to the CNS drug-like space (typically LogP 1–3, PSA < 90 Ų), suggesting a superior balance for blood-brain barrier penetration compared to more lipophilic saturated derivatives.

Lipophilicity (LogP)

Data to verify

LogP 1.37

Lower than saturated analogs; may favor CNS exposure

Computed value; TPSA 14.16 Ų (target) vs. 12.50 Ų (saturated comparator)

Evidence Dimension	Predicted lipophilicity and polarity
Target Compound Data	LogP = 1.37, TPSA = 14.16 Ų
Comparator Or Baseline	Hexahydro-1H-3,7-methanopyrrolo[1,2-c][1,3]oxazine (cyclotropine): TPSA = 12.50 Ų, LogP not reported but expected higher due to saturation
Quantified Difference	TPSA difference: +1.66 Ų; LogP difference: estimated -0.5 to -1.0 log units (lower for target)
Conditions	Computed physicochemical properties (TPSA, LogP) from standard cheminformatics algorithms

Why This Matters

Lower LogP and higher TPSA in the unsaturated target compound may confer more favorable ADME properties, particularly for CNS-targeted programs, making it a strategic choice over the saturated analog for hit-to-lead campaigns.

• [1] Plantaedb. Hexahydro-1H-3,7-methanopyrrolo[1,2-c][1,3]oxazine. TPSA and molecular properties. View Source

Synthetic Tractability: Unsaturation Enables Electrophilic Substitution and Cross-Coupling – A Route Unavailable to Saturated Analogs

The presence of a pyrrole ring in 1H-4,7-methanopyrrolo[1,2-c][1,3]oxazine enables electrophilic aromatic substitution (e.g., halogenation, Vilsmeier-Haack formylation) and transition-metal-catalyzed cross-coupling at the pyrrole C–H positions [1]. The fully saturated hexahydro analog lacks this aromatic system and thus cannot undergo these transformations, severely limiting late-stage diversification. This differential reactivity is a decisive factor for programs requiring rapid analog synthesis or library generation around the core scaffold.

Synthetic access

Class-level

Electrophilic substitution / cross-coupling on pyrrole ring possible; saturated analog cannot undergo these reactions

Enables late-stage diversification

Standard pyrrole reactivity; not available for hexahydro analog

Evidence Dimension	Availability of aromatic substitution and cross-coupling chemistry for scaffold diversification
Target Compound Data	Pyrrole ring present – amenable to electrophilic substitution, halogenation, and Pd-catalyzed coupling (Suzuki, Buchwald-Hartwig, etc.)
Comparator Or Baseline	Hexahydro-1H-3,7-methanopyrrolo[1,2-c][1,3]oxazine (saturated analog): pyrrolidine-type nitrogen, no aromatic positions for substitution
Quantified Difference	Qualitative: broad synthetic diversification potential vs. limited to N-functionalization or ring-opening
Conditions	Standard organic synthesis; class-level knowledge of pyrrole vs. pyrrolidine reactivity

Why This Matters

The capability for late-stage functionalization directly impacts the speed and cost of generating analog series; for procurement decisions, this scaffold offers greater downstream synthetic value than its saturated counterpart.

• [1] Review on synthetic strategies of oxazines and pyrrolooxazines. ResearchGate, 2018. Describes general reactivity of unsaturated oxazine scaffolds. View Source

Where 1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine Delivers the Strongest Scientific and Procurement Value

Medicinal Chemistry Scaffold-Hopping: Replacing Flexible Pyrrolooxazine Cores with a Conformationally Locked Analog

When developing kinase inhibitors or GPCR ligands based on pyrrolooxazine scaffolds, the conformational flexibility of saturated analogs introduces ambiguity in binding mode determination. 1H-4,7-Methanopyrrolo[1,2-c][1,3]oxazine offers a rigid, single-conformer replacement that simplifies co-crystal structure interpretation and can improve binding affinity by reducing the entropic penalty associated with conformational freezing [1]. This scaffold is directly relevant to programs targeting mTOR, PI3K isoforms, or other kinases where pyrrolooxazine-based inhibitors have shown promise [2].

CNS Drug Discovery: Balancing BBB Penetration with Scaffold Rigidity

For central nervous system (CNS) targets, the compound's computed LogP of 1.37 and low TPSA of 14.16 Ų fall within the favorable range for passive blood-brain barrier permeability [1]. Combined with its rigid, low-molecular-weight framework, this compound serves as an ideal starting point for fragment-based CNS drug discovery, where maintaining molecular simplicity while achieving target engagement is critical [2].

Diversifiable Synthetic Intermediate for Parallel Library Synthesis

The unsaturation in the pyrrole ring enables a suite of electrophilic and cross-coupling reactions—halogenation, formylation, Suzuki coupling—that are inaccessible with saturated pyrrolooxazine analogs [1]. For medicinal chemistry groups building focused libraries around a pyrrolooxazine core, this compound enables rapid analog generation from a single advanced intermediate, reducing synthesis cycles and associated costs [1].

Conformational Analysis and NMR Reference Studies of Bridgehead Nitrogen Heterocycles

The unique combination of a methano bridge, bridgehead nitrogen, and unsaturation in this scaffold provides a valuable model system for NMR conformational studies [1]. Physical organic chemistry groups investigating the interplay between ring strain, nitrogen inversion barriers, and aromaticity can use this compound as a well-defined reference standard to benchmark computational predictions against experimental coupling constants and NOE data.

Application

Selection Property

Validation Focus

Scaffold-hopping for rigid kinase/GPCR ligands

Conformational homogeneity (single conformer)

Binding-mode resolution / SAR interpretation

Fragment-based CNS lead generation

CNS drug-likeness (low LogP, low TPSA)

Passive BBB permeability assessment

Parallel library synthesis from a single intermediate

Pyrrole reactivity (C–H functionalization)

Late-stage diversification efficiency

NMR reference for bridgehead heterocycles

Rigid methano-bridge / nitrogen inversion

Benchmarking coupling constants against computation

• [1] Crabb, T.A., Newton, R.F., Rouse, J. Compounds with bridgehead nitrogen. 42—1H NMR and stereochemistry of isomeric 6a-methylperhydroindolo[3,2,1-i,j]benzoxazines and the position of conformational equilibrium in perhydropyrrolo[1,2-c][1,3]oxazine. Magnetic Resonance in Chemistry, 1982, 20, 113-116. View Source
• [2] Second-generation tricyclic pyrimido-pyrrolo-oxazine mTOR inhibitor with predicted blood-brain barrier permeability. RSC Medicinal Chemistry, 2021. View Source